Cas no 56910-95-3 (5-Methylbenzocisothiazole)

• Product Name: 5-Methylbenzocisothiazole
• CAS No: 56910-95-3
• MF: C₈H₇NS
• MW: 149.212880373001
• CID: 1066503
• PubChem ID: 12255803
• Update Time: 2025-04-20

5-Methylbenzocisothiazole Chemical and Physical Properties

Names and Identifiers

• 5-methylbenzo[c]isothiazole
• 5-methyl-2,1-benzothiazole
• DA-42068
• 5-methyl-2,1-benzisothiazole
• 56910-95-3
• SCHEMBL14185470
• 5-Methylbenzocisothiazole

• Inchi： 1S/C8H7NS/c1-6-2-3-8-7(4-6)5-10-9-8/h2-5H,1H3
• InChI Key： WCRXWDPKZJQPTB-UHFFFAOYSA-N
• SMILES： S1C=C2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 149.03001
• Monoisotopic Mass: 149.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89